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Application Notes: Europium-Based
Luminescent Security Inks
Introduction

Europium complexes are highly valued in the formulation of luminescent security inks due to

their unique photophysical properties. These inks are invisible under normal lighting conditions

but emit a characteristic and intense red-orange light when excited by ultraviolet (UV) radiation.

This feature makes them an excellent tool for anti-counterfeiting measures on banknotes,

passports, and other valuable documents. The sharp emission lines, long luminescence

lifetimes, and large Stokes shifts of europium(III) ions contribute to their effectiveness in these

applications. This document provides detailed protocols for the preparation and application of a

europium-based luminescent security ink, along with key performance data.

Core Principles
The luminescence of europium(III) ions in security inks relies on the "antenna effect." Organic

ligands are coordinated to the Eu³⁺ ion. These ligands have a high absorption cross-section for

UV light and efficiently transfer the absorbed energy to the central europium ion. This energy

transfer excites the Eu³⁺ ion, which then de-excites by emitting light at its characteristic

wavelengths, most prominently the hypersensitive ⁵D₀ → ⁷F₂ transition, which results in a

strong red emission. While europium nitrate can be used as a precursor, it is often converted

into a more stable and luminescent complex for ink formulation.
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Data Presentation
The following table summarizes the photophysical properties of various europium complexes

used in the preparation of luminescent security inks.

Europium
Complex

Host
Material/Bin
der

Excitation
Wavelength
(nm)

Emission
Wavelength
(nm)

Application
Method

Reference

Eu(FAC)₃Phe

n

Polyvinyl

butyral (PVB)
325 612

Screen-

printing
[1][2][3]

Europium-

doped

Yttrium

Borate

(YBO₃:Eu³⁺)

Polyvinyl

chloride

(PVC)

245 591
Screen-

printing
[4]

[Eu(pic)₃·(DV

L)₃]
Not specified 397 614

Surface

application
[5]

Europium-

doped Y₂O₃

Polyvinyl

alcohol (PVA)
254 612

Writing/Printin

g
[6]

Experimental Protocols
Protocol 1: Preparation of a Europium Complex-Based
Luminescent Ink
This protocol describes the formulation of a luminescent security ink using a pre-synthesized

europium complex, such as Eu(FAC)₃Phen, and a polymer binder.

Materials:

Europium complex (e.g., Eu(FAC)₃Phen)

Polyvinyl butyral (PVB)

Dichloromethane (DCM)
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Magnetic stirrer with heating

Beaker

Stir bar

Procedure:

Dissolve the Polymer: In a beaker, dissolve 100 mg of polyvinyl butyral (PVB) in

dichloromethane (DCM). The volume of DCM should be sufficient to fully dissolve the PVB,

and a few drops can be added later to adjust viscosity.[2]

Heating and Stirring: Place the beaker on a magnetic stirrer with a hotplate and stir the

mixture at 40°C for 30 minutes, or until the PVB is completely dissolved.[2]

Incorporate the Europium Complex: Add 20 mg of the europium complex (e.g.,

Eu(FAC)₃Phen, 10% w/w) to the PVB solution.[2]

Continued Mixing: Continue stirring the mixture for an additional 30 minutes at 40°C to

ensure homogeneous dispersion of the luminescent complex.[2]

Viscosity Adjustment: If necessary, add a few more drops of DCM to achieve the desired

viscosity for the intended application method (e.g., screen printing).

Optimized Homogeneity (Optional): For improved stability and homogeneity, the stirring

process can be conducted at a higher temperature of 65°C.[2]

Storage: Store the prepared ink in a sealed container to prevent solvent evaporation.

Protocol 2: Application and Characterization of the
Luminescent Ink
This protocol outlines the process of applying the security ink to a substrate and verifying its

luminescent properties.

Materials:

Prepared luminescent security ink
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Substrate (e.g., paper, polymer film)

Screen-printing apparatus (or other application method like a brush or pen)

UV lamp (with selectable wavelengths, e.g., 254 nm, 325 nm, 365 nm)

Spectrofluorometer (for detailed analysis)

Procedure:

Application: Apply the luminescent ink to the desired substrate using the chosen method. For

example, use a screen-printing setup to create a specific pattern or text.[2][4]

Drying: Allow the ink to dry completely in a well-ventilated area. The solvent will evaporate,

leaving a thin film of the polymer containing the dispersed europium complex.

Visual Inspection: Under ambient light, the printed mark should be invisible or nearly

invisible.

Luminescence Verification: Illuminate the substrate with a UV lamp in a darkened

environment. The printed area should exhibit a bright red-orange luminescence.

Spectroscopic Analysis (Optional): For quantitative characterization, place the substrate in a

spectrofluorometer.

Measure the excitation spectrum by setting the emission wavelength to the peak of the

europium emission (e.g., 612 nm) and scanning a range of excitation wavelengths.

Measure the emission spectrum by exciting the sample at the peak excitation wavelength

and scanning the emission wavelengths.
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Caption: Energy transfer mechanism in a europium complex for luminescence.

Experimental Workflow
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Caption: Workflow for the preparation and testing of luminescent security ink.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b155276?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acsomega.1c03949
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582051/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8582051/
https://www.researchgate.net/publication/355700372_Potential_End-Use_of_a_Europium_Binary_Photoluminescent_Ink_for_Anti-Counterfeiting_Security_Documents
https://pubs.aip.org/aip/jap/article/125/7/074903/156245/New-insight-into-printable-europium-doped-yttrium
https://www.scielo.br/j/jbchs/a/7C9qPNFHKPsYfY5bQgrQrtM/?lang=en
https://www.researchgate.net/publication/46258829_Synthesis_of_Luminescent_Ink_from_Europium-Doped_Y2O3_Dispersed_in_Polyvinyl_Alcohol_Solution
https://www.benchchem.com/product/b155276#using-europium-nitrate-in-the-preparation-of-luminescent-security-inks
https://www.benchchem.com/product/b155276#using-europium-nitrate-in-the-preparation-of-luminescent-security-inks
https://www.benchchem.com/product/b155276#using-europium-nitrate-in-the-preparation-of-luminescent-security-inks
https://www.benchchem.com/product/b155276#using-europium-nitrate-in-the-preparation-of-luminescent-security-inks
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b155276?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

